N-(2,3-dichlorophenyl)-N'-(4-phenoxyphenyl)thiourea

• IUPAC Name: 1-(2,3-dichlorophenyl)-3-(4-phenoxyphenyl)thiourea
• InChI: InChI=1S/C19H14Cl2N2OS/c20-16-7-4-8-17(18(16)21)23-19(25)22-13-9-11-15(12-10-13)24-14-5-2-1-3-6-14/h1-12H,(H2,22,23,25)
• InChI Key: MPMBJPBUNSNXIB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=C(C=C2)NC(=S)NC3=C(C(=CC=C3)Cl)Cl
• Molecular Formula: C19H14Cl2N2OS
• Molecular Weight: 389.3 g/mol

Description

N-(2,3-dichlorophenyl)-N'-(4-phenoxyphenyl)thiourea, commonly known as DCPTU, is a thiourea derivative that has been widely used in scientific research due to its unique properties and potential applications. DCPTU is a white crystalline solid that is soluble in organic solvents and has a molecular weight of 363.26 g/mol.

Mechanism of Action

DCPTU exerts its inhibitory effect on TRPM8 by binding to a specific site on the channel protein and preventing the influx of calcium ions into the cell. This leads to a decrease in neuronal excitability and a reduction in pain perception.
Biochemical and Physiological Effects:
In addition to its TRPM8-blocking activity, DCPTU has been shown to have other biochemical and physiological effects. For example, DCPTU has been found to inhibit the activity of the enzyme acetylcholinesterase (AChE), which is involved in the breakdown of the neurotransmitter acetylcholine. DCPTU has also been shown to have anti-inflammatory and antioxidant properties, suggesting that it may have potential therapeutic applications in a variety of disease states.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DCPTU in laboratory experiments is its high potency and specificity for TRPM8. This allows researchers to selectively target this ion channel and study its role in various physiological processes. However, one limitation of DCPTU is its relatively low solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on DCPTU. One area of focus could be the development of new TRPM8 inhibitors based on the structure of DCPTU. Another direction could be the investigation of DCPTU's effects on other ion channels and receptors, which could lead to the discovery of new targets for drug development. Additionally, more research is needed to fully understand the biochemical and physiological effects of DCPTU and its potential therapeutic applications in various disease states.

Scientific Research Applications

DCPTU has been extensively studied for its potential use as an inhibitor of the transient receptor potential melastatin 8 (TRPM8) ion channel. TRPM8 is a cold-activated ion channel that is expressed in sensory neurons and plays a critical role in thermoregulation and pain sensation. DCPTU has been shown to block TRPM8-mediated currents in vitro and in vivo, making it a promising candidate for the development of new analgesic drugs.